Cas no 2034328-79-3 (5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine)
5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine
- 5-chloro-2-((1-((3,3,3-trifluoropropyl)sulfonyl)pyrrolidin-3-yl)oxy)pyrimidine
- AKOS026701364
- F6478-6330
- 2034328-79-3
- 5-chloro-2-[1-(3,3,3-trifluoropropylsulfonyl)pyrrolidin-3-yl]oxypyrimidine
- 5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine
-
- Inchi: 1S/C11H13ClF3N3O3S/c12-8-5-16-10(17-6-8)21-9-1-3-18(7-9)22(19,20)4-2-11(13,14)15/h5-6,9H,1-4,7H2
- InChI Key: BTHXYKSBNPAHCC-UHFFFAOYSA-N
- SMILES: ClC1C=NC(=NC=1)OC1CCN(C1)S(CCC(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 359.0318246g/mol
- Monoisotopic Mass: 359.0318246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 80.8Ų
5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6478-6330-2μmol |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-5μmol |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-10μmol |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-20μmol |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-1mg |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-2mg |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-3mg |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-4mg |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-5mg |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6478-6330-10mg |
5-chloro-2-{[1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yl]oxy}pyrimidine |
2034328-79-3 | 10mg |
$118.5 | 2023-09-08 |
5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine
Research Brief on 5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine (CAS: 2034328-79-3)
Recent studies have highlighted the significance of 5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine (CAS: 2034328-79-3) as a promising compound in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonylpyrrolidinyloxy pyrimidine scaffold, has garnered attention due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.
The compound's structural features, including the trifluoropropanesulfonyl group and the chloro-pyrimidine moiety, contribute to its bioactivity and selectivity. Recent research has focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic potential. For instance, studies have demonstrated its efficacy in inhibiting specific protein kinases involved in cancer cell proliferation, making it a candidate for further preclinical evaluation.
One of the key findings from recent investigations is the compound's ability to modulate signaling pathways associated with inflammatory and autoimmune diseases. In vitro and in vivo studies have shown that 5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine exhibits potent inhibitory effects on certain cytokines and chemokines, suggesting its potential as an anti-inflammatory agent. These findings are supported by detailed structure-activity relationship (SAR) studies, which have optimized the compound's potency and reduced off-target effects.
Furthermore, advancements in synthetic methodologies have enabled the scalable production of this compound, addressing previous challenges related to yield and purity. Recent publications have described innovative synthetic routes that improve efficiency and reduce environmental impact, aligning with the principles of green chemistry. These developments are critical for facilitating future clinical trials and commercialization efforts.
In conclusion, 5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine represents a versatile and pharmacologically relevant molecule with broad applications in drug development. Ongoing research aims to further explore its therapeutic potential and optimize its properties for clinical use. The compound's unique chemical structure and biological activity make it a valuable asset in the pursuit of novel treatments for complex diseases.
2034328-79-3 (5-chloro-2-{1-(3,3,3-trifluoropropanesulfonyl)pyrrolidin-3-yloxy}pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)